Cas no 798540-13-3 (L-Valyl-N~5~-(diaminomethylidene)-L-ornithyl-L-alanyl-L-cysteine)

L-Valyl-N~5~-(diaminomethylidene)-L-ornithyl-L-alanyl-L-cysteine structure
798540-13-3 structure
Product Name:L-Valyl-N~5~-(diaminomethylidene)-L-ornithyl-L-alanyl-L-cysteine
CAS No:798540-13-3
MF:C17H33N7O5S
MW:447.552821874619
CID:531870
Update Time:2023-08-03

L-Valyl-N~5~-(diaminomethylidene)-L-ornithyl-L-alanyl-L-cysteine Chemical and Physical Properties

Names and Identifiers

    • L-Cysteine, L-valyl-L-arginyl-L-alanyl-
    • (2R)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-amino-3-methylbutanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]propanoyl]amino]-3-sulfanylpropanoic acid
    • L-Valyl-N~5~-(diaminomethylidene)-L-ornithyl-L-alanyl-L-cysteine
    • Inchi: 1S/C17H33N7O5S/c1-8(2)12(18)15(27)23-10(5-4-6-21-17(19)20)14(26)22-9(3)13(25)24-11(7-30)16(28)29/h8-12,30H,4-7,18H2,1-3H3,(H,22,26)(H,23,27)(H,24,25)(H,28,29)(H4,19,20,21)/t9-,10-,11-,12-/m0/s1
    • InChI Key: BRPGOXQMXRVSFZ-BJDJZHNGSA-N
    • SMILES: SC[C@@H](C(=O)O)NC([C@H](C)NC([C@H](CCC/N=C(\N)/N)NC([C@H](C(C)C)N)=O)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 13
  • Complexity: 640
  • Topological Polar Surface Area: 216
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